![molecular formula C8H7FO3 B6618679 4-fluoro-2-hydroxy-3-methylbenzoic acid CAS No. 1824147-42-3](/img/structure/B6618679.png)
4-fluoro-2-hydroxy-3-methylbenzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Fluoro-2-hydroxy-3-methylbenzoic acid, also known as 4-Fluoromandelic acid, is an organic compound that has been studied for its various biochemical, physiological, and scientific applications. It is a derivative of mandelic acid, a type of aromatic carboxylic acid. 4-Fluoromandelic acid has been used in a variety of scientific research applications, such as in the synthesis of pharmaceuticals and in the study of biochemical and physiological effects.
Scientific Research Applications
4-fluoro-2-hydroxy-3-methylbenzoic acidelic acid has been widely used in scientific research applications. It has been used as a reagent in the synthesis of various pharmaceuticals, such as anti-inflammatory drugs and anti-cancer drugs. It has also been used in the study of enzyme activities, such as the enzyme cytochrome P450. Furthermore, it has been used in the study of the metabolism of certain drugs and the study of the pharmacokinetics of certain compounds.
Mechanism of Action
4-fluoro-2-hydroxy-3-methylbenzoic acidelic acid has been found to act as a potent inhibitor of the enzyme cytochrome P450. This enzyme is involved in the metabolism of drugs and other compounds, and its inhibition can lead to changes in the pharmacokinetics of certain drugs. 4-fluoro-2-hydroxy-3-methylbenzoic acidelic acid has also been found to inhibit the activity of other enzymes, such as acetylcholinesterase and monoamine oxidase.
Biochemical and Physiological Effects
4-fluoro-2-hydroxy-3-methylbenzoic acidelic acid has been found to have a number of biochemical and physiological effects. It has been found to inhibit the activity of the enzyme cytochrome P450, which can lead to changes in the pharmacokinetics of certain drugs. It has also been found to inhibit the activity of other enzymes, such as acetylcholinesterase and monoamine oxidase. Furthermore, it has been found to have anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
The use of 4-fluoro-2-hydroxy-3-methylbenzoic acidelic acid in laboratory experiments has a number of advantages and limitations. One of the main advantages is that it is relatively inexpensive and easy to obtain. Furthermore, it is relatively stable and non-toxic, which makes it safe to use in laboratory experiments. However, it has a limited solubility in water, which can make it difficult to use in certain experiments. Additionally, it has a relatively short shelf life, which can limit its use in long-term experiments.
Future Directions
There are a number of potential future directions for 4-fluoro-2-hydroxy-3-methylbenzoic acidelic acid. One potential direction is to explore its potential as an inhibitor of other enzymes, such as proteases and kinases. Additionally, further research could be conducted to explore its potential as an anti-inflammatory and anti-cancer agent. Additionally, further research could be conducted to explore its potential as a tool for drug delivery and drug targeting. Finally, further research could be conducted to explore its potential as a diagnostic agent for various diseases.
Synthesis Methods
4-fluoro-2-hydroxy-3-methylbenzoic acidelic acid is typically synthesized through the reaction of 4-fluorobenzaldehyde and hydroxylamine hydrochloride in the presence of sodium hydroxide. This reaction is known as the Cannizzaro reaction. The reaction is typically conducted in an aqueous solution at a temperature of 80-90°C. The reaction yields 4-fluoromandelic acid as the primary product and 4-fluorobenzoic acid as a by-product.
properties
IUPAC Name |
4-fluoro-2-hydroxy-3-methylbenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7FO3/c1-4-6(9)3-2-5(7(4)10)8(11)12/h2-3,10H,1H3,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DESIOYFXABRVGC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1O)C(=O)O)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7FO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1824147-42-3 |
Source
|
Record name | 4-fluoro-2-hydroxy-3-methylbenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.